Cas no 6287-20-3 (2,3-DIHYDROXYQUINOXALINE)

2,3-Dihydroxyquinoxaline is a heterocyclic organic compound characterized by a quinoxaline backbone with hydroxyl groups at the 2 and 3 positions. This structure imparts chelating properties, making it useful in coordination chemistry for forming stable metal complexes. It serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and dyes. The compound’s ability to participate in hydrogen bonding and redox reactions enhances its utility in catalytic and material science applications. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial processes. 2,3-Dihydroxyquinoxaline is valued for its stability and compatibility with a range of synthetic conditions.

2,3-DIHYDROXYQUINOXALINE structure

Product Name:2,3-DIHYDROXYQUINOXALINE

CAS No:6287-20-3

MF:C₈H₆N₂O₂

MW:162.145441532135

CID:826389

Update Time:2026-04-29

2,3-DIHYDROXYQUINOXALINE Chemical and Physical Properties

Names and Identifiers

- 2,3-DIHYDROXYQUINOXALINE
- 2,3-DIHYDROXYPHENPIAZINE
- 2,3-QUINOXALINEDIOL
- QUINOXALINE-2,3-DIOL

Computed Properties

Exact Mass: 162.04300

Experimental Properties

Melting Point: >300 °C(lit.)
PSA: 66.24000
LogP: 1.04100

2,3-DIHYDROXYQUINOXALINE Security Information

WGK Germany：3
Safety Instruction： S24/25
RTECS：VD2100000

2,3-DIHYDROXYQUINOXALINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
City Chemical	Q126-25GM	2,3-Quinoxalinediol	6287-20-3	99%	25gm	$65.20	2023-09-19
City Chemical	Q126-100GM	2,3-Quinoxalinediol	6287-20-3	99%	100gm	$166.23	2023-09-19

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5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

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Additional information on 2,3-DIHYDROXYQUINOXALINE

2,3-Dihydroxyquinoxaline: A Comprehensive Overview

2,3-Dihydroxyquinoxaline (CAS No. 6287-20-3) is a versatile compound with a rich history in both academic and industrial research. This compound, also known as dihydroxyquinoxaline, belongs to the class of heterocyclic aromatic compounds and has garnered significant attention due to its unique chemical properties and potential applications in various fields. Recent advancements in synthetic methodologies and material science have further expanded its utility, making it a subject of intense research interest.

The molecular structure of 2,3-dihydroxyquinoxaline consists of a quinoxaline backbone with hydroxyl groups at the 2 and 3 positions. This arrangement imparts the compound with remarkable electronic properties, including high electron mobility and strong fluorescence emission. These characteristics have led to its exploration in organic electronics, where it has been utilized as a building block for light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that dihydroxyquinoxaline derivatives can significantly enhance the efficiency of these devices by optimizing charge transport properties.

In the realm of materials science, 2,3-dihydroxyquinoxaline has been employed as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. Cutting-edge research has revealed that incorporating dihydroxyquinoxaline into MOFs can improve their selectivity for specific gas molecules, such as CO₂ and CH₄, which holds promise for environmental remediation and energy storage technologies.

The pharmaceutical industry has also benefited from the unique properties of 2,3-dihydroxyquinoxaline. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Recent clinical studies have shown that certain derivatives of dihydroxyquinoxaline exhibit potent anti-inflammatory activity without significant side effects, paving the way for their development as novel therapeutic agents.

Another emerging application of 2,3-dihydroxyquinoxaline lies in the field of catalysis. Its ability to act as a ligand in transition metal complexes has enabled the development of highly efficient catalysts for various organic reactions. For instance, palladium complexes derived from dihydroxyquinoxaline have been shown to catalyze cross-coupling reactions with exceptional yield and selectivity. This advancement has significant implications for the synthesis of complex organic molecules in pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have further deepened our understanding of 2,3-dihydroxyquinoxaline's electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the hydroxyl groups at positions 2 and 3 play a critical role in modulating the compound's electronic properties. This insight has guided the design of new derivatives with tailored functionalities, such as enhanced conductivity or improved stability under harsh conditions.

In conclusion, 2,3-dihydroxyquinoxaline (CAS No. 6287-20-3) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, combined with recent breakthroughs in synthetic chemistry and materials science, continue to unlock new possibilities for its use in cutting-edge technologies. As research on this compound progresses, it is anticipated that dihydroxyquinoxaline will play an increasingly important role in shaping the future of organic electronics, catalysis, and drug discovery.